Lennoxamine

• CAS RN: 95530-38-4
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 7,8-dimethoxy-17,19-dioxa-11-azapentacyclo[12.7.0.03,11.04,9.016,20]henicosa-1(21),4(9),5,7,14,16(20)-hexaen-10-one
• InChI: InChI=1S/C20H19NO5/c1-23-15-4-3-13-14-7-12-9-17-16(25-10-26-17)8-11(12)5-6-21(14)20(22)18(13)19(15)24-2/h3-4,8-9,14H,5-7,10H2,1-2H3
• InChI Key: GIVXYHGHGFITPJ-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C=C1)C3CC4=CC5=C(C=C4CCN3C2=O)OCO5)OC
• synonyms: lennoxamine

Description

Lennoxamine is a natural product found in Berberis darwinii with data available.

Scientific Research Applications

Synthesis Techniques

Lennoxamine, an alkaloid with a complex structure, has been a subject of interest in synthetic organic chemistry. Rodríguez et al. (1996) achieved its synthesis through transannular cyclization, illustrating a method for constructing its unique isoindolobenzazepine skeleton (Rodríguez et al., 1996). Moody and Warrellow (1990) described a total synthesis of lennoxamine utilizing vinyl azide chemistry, showcasing differences in isomer behavior during decomposition (Moody & Warrellow, 1990). Fuchs and Funk (2001) developed a synthesis involving intramolecular electrophilic aromatic substitution reactions, an innovative approach in the field (Fuchs & Funk, 2001).

Novel Synthetic Strategies

Mirabal-Gallardo et al. (2012) presented an enantioselective total synthesis of lennoxamine, highlighting the potential of asymmetric hydrogenation in alkaloid synthesis (Mirabal-Gallardo et al., 2012). Onozaki et al. (2009) explored radical reactions and Pd(0)-catalyzed reactions for synthesizing lennoxamine, offering alternative pathways in alkaloid synthesis (Onozaki et al., 2009). Kise et al. (2011) applied electroreductive intramolecular coupling, contributing to the synthetic methods for lennoxamine and expanding the toolbox for chemists (Kise et al., 2011).

Alkaloid Structural Analysis

The structural complexity of lennoxamine has been a focus of several studies. Napolitano et al. (1986) provided insights into its isoindolobenzazepine structure, contributing to the understanding of its chemical nature (Napolitano et al., 1986). Couty et al. (2006) utilized Heck–Suzuki–Miyaura domino reactions in the synthesis of lennoxamine, demonstrating the versatility of palladium-catalyzed processes (Couty et al., 2006).

Advances in Alkaloid Synthesis

The field has seen notable advancements in the synthesis of lennoxamine and related alkaloids. Nagasaka et al. (2003) described a synthesis involving ring-expansion, showing the potential for novel approaches in alkaloid synthesis (Nagasaka et al., 2003). Leonard (2012) reviewed the synthetic approaches to aporhoeadane alkaloids, including lennoxamine, highlighting its importance in synthetic chemistry (Leonard, 2012).